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Compound of Interest

Compound Name: U-46619

Cat. No.: B1207050 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with U-46619, a potent thromboxane A2 receptor

agonist. Adherence to these procedures is critical for ensuring a safe laboratory environment

and mitigating risks associated with this hazardous chemical.

Hazard Identification and Precautions
U-46619 is a stable analog of the endoperoxide prostaglandin H2 and a potent vasoconstrictor.

[1] It is considered a hazardous substance requiring stringent safety measures.[2] The

compound is often supplied as a solution in methyl acetate, which is a highly flammable liquid.

[2] Therefore, it is crucial to keep it away from heat, sparks, open flames, and hot surfaces.[1]

[3]

General Handling Precautions:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Thoroughly wash hands and any exposed skin after handling.[2]

Avoid eating, drinking, or smoking in laboratory areas where U-46619 is handled.[3]

All handling of U-46619 should be conducted in a certified chemical fume hood to minimize

inhalation exposure.[3]

Use only non-sparking tools and equipment to prevent ignition.[3]
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Ground and bond containers during material transfer to prevent static discharge.[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is necessary to minimize

exposure. The following PPE is mandatory when handling U-46619:

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield must be worn at all

times.

To prevent eye contact with the

hazardous chemical.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) are required.

Gloves should be inspected

before use and changed

frequently, especially after

direct contact with the

compound.

To protect against skin contact.

[3]

Body Protection
A lab coat or a chemical-

resistant apron must be worn.

To protect against skin and

clothing contamination.[3]

Respiratory Protection

A properly fitted respirator is

necessary when handling the

compound outside of a

certified chemical fume hood,

particularly if there is a risk of

aerosolization.

To minimize inhalation

exposure.[3]

Experimental Protocols: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.[3]

Store the compound in a tightly sealed container in a cool, well-ventilated, and flammable-

liquids-rated cabinet.[1][3]
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The recommended storage temperature is -20°C.[2]

Store under desiccating conditions to maintain stability for up to 12 months or longer.[2]

Preparation of Solutions:

U-46619 is often supplied as a solution in methyl acetate.[2]

To change the solvent, evaporate the methyl acetate under a gentle stream of nitrogen and

immediately add the solvent of choice.[2]

Solvents such as ethanol, DMSO, and dimethyl formamide can be used, with a solubility of

approximately 100 mg/ml.[4][2]

U-46619 is sparingly soluble in aqueous buffers. For maximum solubility in aqueous buffers,

the methyl acetate solution should be diluted with the aqueous buffer of choice. The solubility

in PBS (pH 7.2) is approximately 1 mg/ml. Aqueous solutions are not recommended for

storage for more than one day.[2]

Emergency Procedures
Spill Management:

Immediately evacuate the area in the event of a spill.[3]

Wear appropriate PPE, including respiratory protection.[3]

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[3]

Collect the absorbed material into a sealed container for proper disposal.[3]

Ventilate the area and wash the spill site after the material has been removed.[3]

Accidental Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.caymanchem.com/product/16450
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_trans_U_46619.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

and seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste containing U-46619, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.[3]

Do not dispose of U-46619 down the drain or in the regular trash.[3]

All waste must be collected in sealed, properly labeled containers.

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures and to ensure compliance with local, state, and federal regulations.[3]

Visualized Workflows
To further clarify the procedural steps, the following diagrams illustrate the key operational and

emergency workflows for handling U-46619.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-u-46619]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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